Cas no 502144-09-4 (1-Azetidinepropanoicacid,methylester(9CI))

• Product Name: 1-Azetidinepropanoicacid,methylester(9CI)
• CAS No: 502144-09-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 854614
• Update Time: 2026-04-29

1-Azetidinepropanoicacid,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinepropanoicacid,methylester(9CI)
• Methyl 3-azetidin-1-ylpropanoate
• AC1L7LXS
• ALBB-010060
• CTK4J2260
• MolPort-004-776-391
• NSC223098
• SureCN5483874

• Inchi： InChI=1S/C7H13NO2/c1-10-7(9)3-6-8-4-2-5-8/h2-6H2,1H3
• InChI Key： RDELIYPIRSMXOH-UHFFFAOYSA-N
• SMILES： COC(=O)CCN1CCC1

Computed Properties

• Exact Mass: 143.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 1-Azetidinepropanoicacid,methylester(9CI)

Professional Introduction to 1-Azetidinepropanoic acid, methylester (9CI) and CAS No 502144-09-4

The compound 1-Azetidinepropanoic acid, methylester (9CI), identified by the chemical abstracts service number CAS No 502144-09-4, represents a significant area of interest in the field of medicinal chemistry and pharmacology. This compound belongs to the azetidine class of heterocyclic structures, which are known for their diverse biological activities and potential applications in drug development. The methylation of the carboxylic acid group in this molecule enhances its stability and bioavailability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

In recent years, there has been a growing interest in azetidine derivatives due to their unique structural properties that allow them to interact with biological targets in novel ways. The azetidine ring, a five-membered saturated heterocycle containing two nitrogen atoms, provides a versatile scaffold for designing molecules with specific pharmacological profiles. The methyl ester group in 1-Azetidinepropanoic acid, methylester (9CI) not only improves solubility but also influences metabolic pathways, which are critical factors in drug design.

Current research in the pharmaceutical industry is increasingly focused on identifying new therapeutic agents that can modulate biological processes with high specificity and low toxicity. The compound CAS No 502144-09-4 has shown promise in preliminary studies as a potential lead for developing treatments against various diseases. Its structural features make it a candidate for further investigation into its role as an inhibitor or activator of specific enzymes or receptors involved in metabolic disorders, inflammation, and other pathological conditions.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. In drug discovery, intermediate compounds like 1-Azetidinepropanoic acid, methylester (9CI) are often used to synthesize derivatives with enhanced pharmacological properties. The ability to modify the azetidine core while retaining its biological activity allows chemists to fine-tune the molecule's interactions with biological targets. This flexibility is particularly valuable in the development of personalized medicine approaches, where individual patient responses must be considered.

Recent advancements in computational chemistry and molecular modeling have accelerated the process of identifying promising candidates like CAS No 502144-09-4. These technologies enable researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. By integrating experimental data with computational predictions, scientists can prioritize compounds that are most likely to yield successful outcomes in clinical trials. This interdisciplinary approach is essential for advancing drug development efforts.

The synthesis of 1-Azetidinepropanoic acid, methylester (9CI) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. The methylation step is particularly critical, as it determines the stability and reactivity of the final product. Researchers have explored various methodologies for introducing the methyl ester group, including catalytic hydrogenation and transesterification reactions. Each method has its advantages and limitations, and optimizing these processes is crucial for large-scale production.

In addition to its synthetic significance, CAS No 502144-09-4 has garnered attention for its potential role in understanding disease mechanisms at the molecular level. Azetidine derivatives have been studied for their ability to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are involved in inflammatory responses. By modulating the activity of these enzymes, compounds like 1-Azetidinepropanoic acid, methylester (9CI) could offer therapeutic benefits in conditions such as arthritis, cardiovascular disease, and cancer.

The pharmacokinetic properties of 1-Azetidinepropanoic acid, methylester (9CI) are also under investigation to determine its suitability for clinical applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining whether a compound can reach therapeutic levels in the body and remain active long enough to be effective. Preliminary studies suggest that this compound exhibits favorable ADME characteristics, making it a promising candidate for further development.

As research continues to uncover new applications for azetidine derivatives, CAS No 502144-09-4 is poised to play a significant role in future therapeutics. Its unique structural features and potential biological activities make it an attractive candidate for drug discovery programs targeting various diseases. Collaborative efforts between academic researchers and industry scientists will be essential for translating these findings into tangible medical breakthroughs.

The future of medicinal chemistry relies on innovative approaches to drug design and development. Compounds like 1-Azetidinepropanoic acid, methylester (9CI) exemplify the importance of exploring novel molecular scaffolds to address unmet medical needs. By leveraging cutting-edge technologies and interdisciplinary collaboration, scientists can accelerate the discovery of new drugs that improve patient outcomes worldwide.